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Compound of Interest

Compound Name: benzyl 2-aminopropanoate

Cat. No.: B8808450

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
benzyl 2-aminopropanoate and its hydrochloride salt. The following sections detail the known
hazards, first aid procedures, personal protective equipment, and proper handling and storage
protocols. This document is intended for use by trained professionals in a laboratory or drug
development setting.

Hazard Identification and Classification

Benzyl 2-aminopropanoate, particularly as its hydrochloride salt, is classified as a hazardous
substance. The primary hazards are associated with irritation to the skin, eyes, and respiratory
system, and it may be harmful if swallowed.

GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2A o
Irritation irritation
Specific Target Organ Toxicity ]
. H335: May cause respiratory
— Single Exposure Category 3

(Respiratory Tract Irritation)

irritation

Signal Word: Warning
Hazard Pictograms:
o bialt text

Precautionary Statements[1][2]
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.
P301+P317 IF SWALLOWED: Get medical help.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P319 If eye irritation persists: Get medical help.
P332+P317 If skin irritation occurs: Get medical help.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties
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Limited quantitative data is available for the free base form of benzyl 2-aminopropanoate.
The following data is for the hydrochloride salt.

Property Value

Molecular Formula C10H14CINO2

Molecular Weight 215.68 g/mol [3][4]

Appearance White to off-white crystalline powder[4]
Melting Point 140-142°CJ[4]

Boiling Point 256.5°C at 760 mmHg[4]

Flash Point 119.6°C[4]

Vapor Pressure 0.0154 mmHg at 25°C[4]

Solubility Soluble in DMSO, Methanol, Water[4]

Toxicological Information

Specific quantitative toxicological data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) for benzyl 2-aminopropanoate are not readily available in the public
domain. However, the GHS classification indicates that the substance is harmful if swallowed
and causes irritation to the skin, eyes, and respiratory system.

Experimental Protocols for Safety Evaluation

The determination of the toxicological properties of a chemical like benzyl 2-aminopropanoate
follows standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure that the data is
reliable and comparable across different laboratories.

Acute Oral Toxicity (Based on OECD Guideline 420, 423, or 425)[5] The acute oral toxicity is
typically determined by administering a single dose of the substance to fasted animals (usually
rodents). The animals are then observed for a period of up to 14 days for signs of toxicity and
mortality. The LD50 value, which is the statistically estimated dose that would be lethal to 50%
of the test population, is then calculated.
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Skin Irritation (Based on OECD Guideline 439)[6][7][8][9][10] This in vitro test uses
reconstructed human epidermis (RhE) models. The test substance is applied topically to the
tissue model. After a specific exposure time, the cell viability is determined, often using an MTT
assay. A significant reduction in cell viability compared to a negative control indicates that the
substance is an irritant.

Eye Irritation (Based on OECD Guideline 405)[11][12][13][14] The potential for a substance to
cause eye irritation or serious eye damage is assessed by applying the test substance to the
eye of an animal (typically a rabbit) and observing the effects on the cornea, iris, and
conjunctiva at specific intervals. In modern practice, a weight-of-the-evidence approach is
used, incorporating in vitro and ex vivo data to minimize animal testing.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation . . i —
breathing, give artificial respiration. Seek

medical attention if you feel unwell.

Immediately wash skin with copious amounts of
water for at least 15 minutes while removing

Skin Contact contaminated clothing and shoes. If skin
irritation occurs, get medical advice/attention.
[15]

Immediately flush with plenty of water. After
initial flushing, remove any contact lenses and

Eye Contact continue flushing for at least 15 minutes. Keep
eye wide open while rinsing. Get medical
attention.[15]

Wash out mouth with copious amounts of water
Ingestion for at least 15 minutes. Do NOT induce

vomiting. Seek medical attention.[15]
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Handling and Storage

Handling:

Avoid contact with skin and eyes.[15]

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (see Section 7).

» Keep container tightly closed in a dry, cool, and well-ventilated place.

o Store locked up.

o Keep in a dark place, under an inert atmosphere, and for long-term storage, in a freezer

under -20°C.[16]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling benzyl 2-

aminopropanoate:

Protection Type

Recommended Equipment

Eye/Face Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection

Laboratory coat.

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-

approved respirator with an appropriate filter.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products such as carbon oxides, nitrogen oxides, and hydrogen chloride gas may be formed.

o Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment to prevent contact with skin and eyes and to avoid inhalation of dust.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up the spilled material, place it in a suitable closed
container for disposal. Avoid generating dust.

Stability and Reactivity

o Reactivity: No specific data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No specific data available.

Conditions to Avoid: No specific data available.

Incompatible Materials: Strong oxidizing agents.

Visualizations
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Spill of Benzyl
2-Aminopropanoate Occurs

Contain Spill with
Inert Absorbent Material

Carefully Collect Spilled Material
and Absorbent into a
Sealed Hazardous Waste Container

Decontaminate Spill Area
with Appropriate Solvent

Dispose of Waste According to
Institutional and Local Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a spill of benzyl 2-aminopropanoate.
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Move to Fresh Air Remove Contaminated Clothing Rinse Mouth with Water

Rinse Cautiously with Water
for at least 15 minutes

Wash Skin with Plenty of Water
for at least 15 minutes

Remove Contact Lenses, if Present

Keep at Rest and Easy to Do. Continue Rinsing.
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Seek Immediate
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Seek Immediate
Medical Attention

Seek Medical Attention
if Irritation Occurs

Seek Medical Attention
if Symptoms Persist

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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